BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of p-Tolyl Disulfide: A
Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600

The proper disposal of p-Tolyl disulfide is critical for ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals on how to handle and dispose of this chemical

responsibly. Adherence to these protocols will help mitigate risks and ensure compliance with
regulatory standards.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of p-Tolyl disulfide is the
first step in safe handling and disposal.
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Property

Value

CAS Number

103-19-5[1]

Molecular Formula

C14H14S2[2][3]

Molecular Weight 246.39 g/mol [4]

White to light yellow powder or crystalline
Appearance .

solid[1][2]
Melting Point 43-46 °C[4]
Flash Point 113 °C (235.4 °F) - closed cup[4]

Causes skin, eye, and respiratory tract
Hazards

irritation[1][3]

Hazard and Safety Information

p-Tolyl disulfide is classified as a hazardous substance. The following table summarizes its

hazard classifications and the necessary personal protective equipment (PPE) for safe

handling.

Hazard Classification

Personal Protective

Precautionary Statements .
Equipment (PPE)

Skin Irritant (Category 2)[3]

P264, P280, P302+P352,

Gloves, Lab coat
P332+P313, P362[5]

Eye Irritant (Category 2)[3]

P280, P305+P351+P338,

Eyeshields/Safety glasses[4
P337+P313[5] y v 9 ]

Specific Target Organ Toxicity -
Single Exposure (Category 3),
Respiratory System[4]

P261, P271, P304+P340,

Dust mask type N95 (US)[4]
P312, P403+P233, P405[5][6]

Step-by-Step Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of p-Tolyl disulfide and its

containers.
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Personal Protective Equipment (PPE) and Engineering
Controls

Before handling p-Tolyl disulfide, ensure you are in a well-ventilated area.[6] Always wear the
appropriate personal protective equipment:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[4]

Respiratory Protection: A NIOSH-approved N95 dust mask should be used, especially when
handling the powder form, to avoid inhalation.[4]

Lab Coat: To protect from skin contact.

Spill Management

In the event of a spill, immediate action is necessary to contain and clean the area.
» Evacuate: If the spill is large, evacuate non-essential personnel from the area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from spreading and ensure it does not enter drains or sewer
systems.[3][6]

o Clean-up: For small spills, carefully sweep or vacuum the solid material.[5] Avoid generating
dust.[6] Place the collected material into a suitable, labeled container for hazardous waste.

Disposal of p-Tolyl Disulfide Waste

The disposal of p-Tolyl disulfide must be handled in accordance with federal, state, and local
regulations.[6]

o Waste Classification: Chemical waste generators are required to determine if a discarded
chemical is classified as hazardous waste.[1] While p-Tolyl disulfide is not listed under
RCRA P-Series or U-Series, it is crucial to consult state and local regulations for complete
and accurate classification.[1]
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e Approved Disposal Method: The recommended method of disposal is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

» Prohibited Disposal: Do not dispose of p-Tolyl disulfide down the drain or in regular trash.
[6] Discharge into the environment must be avoided.[6]

Disposal of Contaminated Packaging

Properly decontaminate or dispose of any packaging that has come into contact with p-Tolyl
disulfide.

» Rinsing: Containers can be triple-rinsed with a suitable solvent.[6] The rinsate should be
collected and disposed of as hazardous waste.

» Disposal of Rinsed Containers: Once thoroughly decontaminated, the containers can be
offered for recycling or reconditioning.[6]

 Alternative Disposal: Alternatively, the packaging can be punctured to render it unusable for
other purposes and then disposed of according to local regulations for contaminated
materials.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of p-Tolyl disulfide.
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Step 1: Wear Appropriate PPE
(Gloves, Goggles, N95 Mask)

Is there a spill?

Step 2: Contain and Clean Spill
- Avoid dust
- Place in labeled container

Step 3: Prepare for Disposal

Classify as Hazardous Waste
(Consult local regulations)

Step 4: Dispose of Chemical Waste
- Licensed chemical destruction plant
- Controlled incineration

Step 5: Handle Contaminated Packaging

Triple-rinse container
(Collect rinsate as hazardous waste)

Recycle or Recondition Container Puncture and Dispose of Container

End of Disposal Process

Click to download full resolution via product page

Caption: Workflow for the safe disposal of p-Tolyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 2. P-TOLYL DISULFIDE | 103-19-5 [chemicalbook.com]

e 3. hpc-standards.com [hpc-standards.com]

o 4. p-XTERIE_HiEk 98% | Sigma-Aldrich [sigmaaldrich.com]

e 5. aksci.com [aksci.com]

e 6. P-TOLYL DISULFIDE|103-19-5 - MOLBASE Encyclopedia [m.molbase.com]

« To cite this document: BenchChem. [Safe Disposal of p-Tolyl Disulfide: A Comprehensive
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093600#p-tolyl-disulfide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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